Cas no 2639415-69-1 ({octahydrocyclopentabpyran-2-yl}methanesulfonamide)

• Product Name: {octahydrocyclopentabpyran-2-yl}methanesulfonamide
• CAS No: 2639415-69-1
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 5641746
• PubChem ID: 165898845
• Update Time: 2025-07-18

{octahydrocyclopentabpyran-2-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639415-69-1
• EN300-27784331
• {octahydrocyclopenta[b]pyran-2-yl}methanesulfonamide
• {octahydrocyclopentabpyran-2-yl}methanesulfonamide

• Inchi： 1S/C9H17NO3S/c10-14(11,12)6-8-5-4-7-2-1-3-9(7)13-8/h7-9H,1-6H2,(H2,10,11,12)
• InChI Key： RTSAPAVTRSYLNV-UHFFFAOYSA-N
• SMILES： S(CC1CCC2CCCC2O1)(N)(=O)=O

Computed Properties

• Exact Mass: 219.09291458g/mol
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on {octahydrocyclopentabpyran-2-yl}methanesulfonamide

Research Briefing on {octahydrocyclopentabpyran-2-yl}methanesulfonamide (CAS: 2639415-69-1): Recent Advances and Applications

In recent years, the compound {octahydrocyclopentabpyran-2-yl}methanesulfonamide (CAS: 2639415-69-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique octahydrocyclopentabpyran scaffold, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of {octahydrocyclopentabpyran-2-yl}methanesulfonamide involves a multi-step process that includes the construction of the octahydrocyclopentabpyran core followed by sulfonamide functionalization. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Biological evaluations of {octahydrocyclopentabpyran-2-yl}methanesulfonamide have revealed its potent inhibitory effects on specific enzymatic targets. For instance, it has demonstrated significant activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions such as glaucoma, epilepsy, and cancer. The compound's selectivity and binding affinity have been elucidated through X-ray crystallography and molecular docking studies, providing insights into its mechanism of action.

In preclinical studies, {octahydrocyclopentabpyran-2-yl}methanesulfonamide has exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes make it a promising candidate for further development. Additionally, its low toxicity profile in animal models underscores its potential for therapeutic use. However, comprehensive toxicological and safety assessments are still required to ensure its suitability for human trials.

Beyond its enzymatic inhibition, recent research has explored the compound's anti-inflammatory and neuroprotective properties. Preliminary data suggest that it may modulate inflammatory pathways and protect neuronal cells from oxidative stress, opening new avenues for treating neurodegenerative diseases. These findings are supported by in vitro and in vivo experiments, although further validation is needed.

In conclusion, {octahydrocyclopentabpyran-2-yl}methanesulfonamide (CAS: 2639415-69-1) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural features and broad biological activities position it as a valuable lead compound for developing novel therapeutics. Future research should focus on optimizing its pharmacological profile and advancing it through clinical trials to realize its full potential.